Cas no 31872-58-9 (4-Pyridinol,3,5-dinitro-, 1-oxide)
31872-58-9 structure
Product Name:4-Pyridinol,3,5-dinitro-, 1-oxide
CAS No:31872-58-9
MF:C5H3N3O6
MW:201.093820810318
CID:310730
PubChem ID:270903
Update Time:2025-04-19
4-Pyridinol,3,5-dinitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinol,3,5-dinitro-, 1-oxide
- NSC114062
- CHEMBL1733282
- 1-hydroxy-3,5-dinitropyridin-4-one
- SMR001573950
- 4-hydroxyl-3,5-dinitropyridine-N-oxide
- AKOS015966492
- 3,5-DINITRO-4-HYDROXYPYRIDINE N-OXIDE
- MLS002706547
- 31872-58-9
- NSC-114062
- 1-hydroxy-3,5-dinitropyridin-4(1h)-one
-
- Inchi: 1S/C5H3N3O6/c9-5-3(7(11)12)1-6(10)2-4(5)8(13)14/h1-2,10H
- InChI Key: YCLPBCRIRBKPHZ-UHFFFAOYSA-N
- SMILES: ON1C=C(C(C(=C1)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.00219
- Monoisotopic Mass: 201.00218482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 126.82
4-Pyridinol,3,5-dinitro-, 1-oxide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
31872-58-9 (4-Pyridinol,3,5-dinitro-, 1-oxide) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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